![molecular formula C20H23ClN2O2 B4994910 1-[(2-chlorophenoxy)acetyl]-4-(2,3-dimethylphenyl)piperazine](/img/structure/B4994910.png)
1-[(2-chlorophenoxy)acetyl]-4-(2,3-dimethylphenyl)piperazine
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Overview
Description
1-[(2-chlorophenoxy)acetyl]-4-(2,3-dimethylphenyl)piperazine, also known as CDP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit a range of interesting biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 1-[(2-chlorophenoxy)acetyl]-4-(2,3-dimethylphenyl)piperazine is not fully understood, but it is thought to act by modulating the release and uptake of neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has been found to inhibit the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft and enhanced neurotransmission. This compound has also been found to interact with several receptors in the brain, including the 5-HT1A, 5-HT2A, and D2 receptors.
Biochemical and Physiological Effects:
This compound has been found to have a range of interesting biochemical and physiological effects. It has been shown to increase the release of dopamine, serotonin, and norepinephrine in the brain, leading to enhanced neurotransmission. This compound has also been found to have anti-inflammatory and analgesic effects, which may be mediated by its ability to inhibit the release of pro-inflammatory cytokines and chemokines. In addition, this compound has been found to have anxiolytic and antidepressant effects, which may be mediated by its ability to modulate neurotransmitter release and uptake.
Advantages and Limitations for Lab Experiments
1-[(2-chlorophenoxy)acetyl]-4-(2,3-dimethylphenyl)piperazine has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, with a large body of literature available on its properties and potential applications. However, there are also some limitations to its use. This compound is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential applications. In addition, this compound may have off-target effects that need to be carefully considered when designing experiments.
Future Directions
There are several future directions for research on 1-[(2-chlorophenoxy)acetyl]-4-(2,3-dimethylphenyl)piperazine. One area of interest is its potential as an antidepressant and anxiolytic agent. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Another area of interest is its potential as an anti-inflammatory and analgesic agent. More research is needed to determine its efficacy in treating chronic pain and inflammatory conditions. Finally, this compound may have potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Further studies are needed to determine its efficacy in these conditions.
Synthesis Methods
The synthesis of 1-[(2-chlorophenoxy)acetyl]-4-(2,3-dimethylphenyl)piperazine involves the reaction of 1-(2-chlorophenoxy)acetyl chloride with 1-(2,3-dimethylphenyl)piperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and the product is purified by column chromatography. The yield of this compound can be improved by optimizing the reaction conditions such as the ratio of reactants, reaction temperature, and reaction time.
Scientific Research Applications
1-[(2-chlorophenoxy)acetyl]-4-(2,3-dimethylphenyl)piperazine has been found to have a range of potential applications in scientific research. It has been studied for its effects on the central nervous system, particularly its ability to modulate neurotransmitter release and uptake. This compound has also been investigated for its potential as an antidepressant, anxiolytic, and antipsychotic agent. In addition, this compound has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory conditions.
properties
IUPAC Name |
2-(2-chlorophenoxy)-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O2/c1-15-6-5-8-18(16(15)2)22-10-12-23(13-11-22)20(24)14-25-19-9-4-3-7-17(19)21/h3-9H,10-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTWIMAPLRDKWGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)COC3=CC=CC=C3Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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